Cas no 2246454-03-3 (N-methyl-N-{3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}cyclopropanamine)

• Product Name: N-methyl-N-{3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}cyclopropanamine
• CAS No: 2246454-03-3
• MF: C₁₇H₂₆BNO₂
• MW: 287.20484495163
• CID: 6024679
• PubChem ID: 79662979
• Update Time: 2025-08-04

N-methyl-N-{3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}cyclopropanamine
• N-methyl-N-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}cyclopropanamine
• N-Methyl-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclopropanamine
• AKOS018219739
• EN300-1706287
• 2246454-03-3
• N-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclopropanamine

• Inchi： 1S/C17H26BNO2/c1-16(2)17(3,4)21-18(20-16)14-8-6-7-13(11-14)12-19(5)15-9-10-15/h6-8,11,15H,9-10,12H2,1-5H3
• InChI Key： OHWKOFVNGIXANI-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)CN(C)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 287.2056592g/mol
• Monoisotopic Mass: 287.2056592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Additional information on N-methyl-N-{3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}cyclopropanamine

N-Methyl-N-{3-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenylmethyl}Cyclopropanamine: A Comprehensive Overview

N-Methyl-N-{3-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenylmethyl}Cyclopropanamine is a compound with the CAS number 2246454-03-3, representing a unique structure that combines a cyclopropane ring with a boron-containing substituent. This compound has garnered attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials development.

The molecular structure of this compound is characterized by a cyclopropane ring attached to a methyl group and a phenylmethyl group substituted with a tetramethyl-dioxaborolane moiety. The presence of the boron atom in the dioxaborolane ring introduces interesting electronic properties, making this compound a promising candidate for various chemical reactions, including cross-coupling reactions and boron-based functionalization.

Recent studies have highlighted the importance of such compounds in the development of new pharmaceutical agents. The cyclopropane ring is known for its high strain energy, which can be harnessed to create bioactive molecules with unique pharmacokinetic profiles. Additionally, the boron-containing substituent provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of synthesis, this compound can be prepared through a combination of palladium-catalyzed cross-coupling reactions and boron-mediated transformations. Researchers have demonstrated that the use of such methods allows for precise control over the structure and purity of the final product, which is essential for applications in drug discovery and materials science.

The application of N-Methyl-N-{3-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenylmethyl}Cyclopropanamine extends beyond traditional chemical synthesis. Its unique electronic properties make it a valuable component in the design of advanced materials, such as organic semiconductors and functional polymers. Recent advancements in this area have shown that incorporating such compounds into polymer frameworks can significantly enhance their electrical and mechanical properties.

Moreover, this compound has been explored as a potential precursor for the synthesis of bioactive molecules targeting specific biological pathways. The combination of a strained cyclopropane ring and a boron-containing substituent provides researchers with a versatile platform for exploring novel therapeutic agents.

In conclusion, N-Methyl-N-{3-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenylmethyl}Cyclopropanamine (CAS 2246454-03-3) represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers in various scientific disciplines, paving the way for innovative applications in drug discovery and materials science.